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Compound of Interest

Compound Name: Amyl 2-furoate
CAS No.: 1334-82-3
Cat. No.: B1594324
Get Quote
. J

Executive Summary & Chemical Profile[1][2][3]

Amyl 2-furoate (Pentyl 2-furoate) is a furan-derivative ester often used in flavor chemistry and
organic synthesis. While it is classified as a flavoring agent (FEMA 2072), laboratory quantities

must never be treated as food waste.

Effective disposal requires understanding its specific physical properties. Unlike common
solvents (e.g., Acetone, Hexane), Amyl 2-furoate is a combustible liquid with a density greater
than water. This density differential is critical during spill remediation and phase separation.

Physicochemical Data for Disposal Logic
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Property Value Operational Implication

Use for waste manifesting and

CAS Number 4996-48-9 , _
inventory tracking.

Combustible (Class 111B). Not a
D001 "Ignitable" waste by strict
RCRA definition (<60°C), but

must be incinerated.

Flash Point ~105°C (221°F)

Heavier than water. In an
Specific Gravity 1.02-1.03 aqueous mixture, it will sink to
the bottom layer.

Will form a distinct organic
Solubility Insoluble in water phase; requires solvent waste

stream, not aqueous.

Non-Halogenated. Segregate
Chemical Class Furoate Ester from chlorinated solvents to

reduce disposal costs.

Pre-Disposal Assessment & Segregation

Before disposal, you must characterize the waste stream. The presence of the furan ring
implies a theoretical susceptibility to oxidation, though furoate esters are significantly more
stable than furan ethers (e.g., THF).

Critical Segregation Rules

» NO Oxidizers: Do not mix with strong oxidizers (Nitric Acid, Peroxides). The electron-rich
furan ring can react exothermically.

» NO Halogens: Unless the experiment specifically involved halogenated reagents, keep Amyl
2-furoate in the Non-Halogenated Organic stream. Mixing it with Chloroform or DCM
unnecessarily increases the cost of incineration.

» NO Drain Disposal: Despite its pleasant "fruity/fennel” odor, it is toxic to aquatic life and must
not enter municipal water systems.
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Step-by-Step Disposal Protocol

This protocol ensures compliance with general GHS standards and prepares the waste for
high-temperature incineration (fuel blending).

Phase 1: Container Selection & Labeling

o Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass.
o Why? Amber glass protects the furan ring from UV-induced autoxidation.

o Labeling: Apply a hazardous waste label immediately upon the first drop of waste entering
the container.

o Constituents: "Amyl 2-furoate (Pentyl 2-furoate)"[1]

o Hazard Checkbox: Mark "Toxic" and "Combustible" (or "Flammable" if mixed with lower
flashpoint solvents).

Phase 2: Bulking & Transfer

o Don PPE: Nitrile gloves (0.11mm min) are sufficient for splash protection. Safety goggles are
mandatory.

o Transfer: Pour waste into the container using a funnel.

o Note: If the waste contains solids (drying agents like MgSO4), filter them out. Solids
saturated with solvent should be disposed of as "Solid Hazardous Waste" (debris),
separate from the liquid stream.

o Headspace: Leave at least 10% headspace in the container to allow for vapor expansion,
even though the vapor pressure is low (0.02 mmHg @ 25°C).

Phase 3: The "Sinker" Protocol (Spill Management)

Because Amyl 2-furoate is denser than water (SG > 1.0), a spill into a wet sink or water bath
will result in the chemical sinking to the bottom.

e Do not flush.
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e Absorb: Use an inert absorbent (Vermiculite or Clay).

e Collect: Scoop the slurry into a wide-mouth jar labeled "Solid Chemical Debris."

Visual Workflow: Decision Matrix

The following diagram outlines the decision logic for disposing of Amyl 2-furoate mixtures.
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Waste: Amyl 2-Furoate

Is it mixed with other chemicals?

Contains Halogens?
(DCM, Chloroform)

Yes No

Contains Aqueous Phase? No (Pure)

Stream B: Halogenated
Organic Waste

Perform Phase Separation
(Amyl 2-furoate is BOTTOM layer)

Organic Phase

Stream C: Aqueous Waste Stream A: Non-Halogenated
(Check pH & Toxicity) Organic Waste

Final Disposal:
High Temp Incineration

Click to download full resolution via product page

Figure 1: Logic flow for categorizing Amyl 2-furoate waste streams based on mixture
composition.
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Regulatory & Safety Context
RCRA Classification (USA)

Amyl 2-furoate does not have a specific "P" or "U" list code. However, it is regulated based on
its characteristics:[2]

e Ignitability (DO01): Technically, with a flash point >60°C, it is not DO01. However, most EH&S
protocols classify it as "Combustible Liquid" and manage it alongside D001 wastes for fuel
blending.

o Toxicity: While not RCRA toxic by TCLP, it is toxic if ingested (LD50 ~250-500 mg/kg).

Storage Stability

Unlike furan ethers (e.g., Tetrahydrofuran), furan esters like Amyl 2-furoate have lower
peroxide-forming potential. However, prolonged exposure to air and light can degrade the furan
ring.

o Best Practice: Store waste containers in a cool, dark flammable cabinet.

o Shelf Life: Dispose of waste containers within 6 months of filling, regardless of volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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